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Compound of Interest

Compound Name: Camphene hydrate

CAS No.: 465-31-6

Cat. No.: B15939070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of camphene hydrate, a bicyclic

monoterpenoid alcohol. It details the chemical identity, physicochemical properties, synthesis,

and analytical methods for this compound. While direct pharmacological and toxicological data

on camphene hydrate is limited, this guide also explores the biological activities of structurally

related compounds to offer potential areas for future research and drug discovery.

Chemical Identity and Properties
Camphene hydrate, a derivative of camphene, is a saturated bicyclic monoterpenoid.

Table 1: Chemical Identifiers of Camphene Hydrate
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Identifier Value

CAS Number 465-31-6

IUPAC Name 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Synonyms
3-Methylcamphenilol, 2,3,3-trimethyl-2-

norbornanol, Camphenilanol, 3-methyl-

Table 2: Physicochemical Properties of Camphene Hydrate

Property Value Source

Appearance
Colorless to pale yellow

crystalline solid (estimated)

Melting Point
149.00 to 151.00 °C @ 760.00

mm Hg

Boiling Point
204.00 to 207.00 °C @ 760.00

mm Hg

Flash Point

177.00 °F (80.56 °C)

(Tagliabue Closed Cup,

estimated)

Vapor Pressure
0.068 mmHg @ 25.00 °C

(estimated)

Solubility

Soluble in alcohol; Water

solubility: 863.1 mg/L @ 25 °C

(estimated)

logP (o/w) 2.650 (estimated)

Synthesis and Experimental Protocols
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The primary method for synthesizing camphene hydrate is through the acid-catalyzed

hydration of camphene.

Experimental Protocol: Hydration of Camphene
This protocol describes the synthesis of camphene hydrate and its isomers, isoborneol and

borneol, via the hydration of camphene using a solid acid catalyst.

Materials:

Camphene

Aqueous acetone (1:1, v/v)

Solid acid catalyst (e.g., tungstophosphoric acid immobilized on a support)

Nonane (internal standard)

Jacketed batch reactor (200 mL)

Gas chromatograph (GC) with a DB-1 column or equivalent

Procedure:

The jacketed batch reactor is maintained at a constant temperature of 50 °C.

The reactor is loaded with 114 mL of aqueous acetone (1:1, v/v) and 0.482 g of the solid acid

catalyst.

The reaction is initiated by the addition of 7.5 mmol of camphene.

Nonane is added as an internal standard for quantitative analysis.

Samples are withdrawn from the reactor at regular intervals to monitor the progress of the

reaction.

The samples are analyzed by gas chromatography to determine the conversion of

camphene and the selectivity towards camphene hydrate, isoborneol, and borneol.
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Figure 1: Reaction Scheme for the Hydration of Camphene
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Caption: Acid-catalyzed hydration of camphene yields a mixture of products.

Analytical Methods
Gas chromatography (GC) coupled with mass spectrometry (MS) is the primary analytical

technique for the identification and quantification of camphene hydrate.

Table 3: Gas Chromatography Parameters for Camphene Hydrate Analysis
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Parameter Value

Instrument
Hewlett Packard Gas Chromatograph (or

equivalent)

Column 30 m x 0.25 mm DB-1 column

Injector Temperature 180 °C

Detector Temperature 300 °C

Internal Standard Nonane

Biological and Pharmacological Profile (Inferred
from Related Compounds)
Direct and extensive research on the biological activities and signaling pathways of camphene
hydrate is currently limited in publicly available literature. However, the pharmacological

profiles of structurally similar bicyclic monoterpenoids, such as borneol and fenchol, as well as

derivatives of the related fenchone, have been investigated. These studies may provide

insights into the potential biological activities of camphene hydrate.

Cannabinoid Receptor Activity of Fenchone Derivatives
Recent studies on derivatives of fenchone, which shares the bicyclo[2.2.1]heptane core

structure, have identified potent and selective ligands for the cannabinoid receptor 2 (CB2). For

instance, 2-(2′,6′-dimethoxy-4′-(2″-methyloctan-2″-yl)phenyl)-1,3,3-

trimethylbicyclo[2.2.1]heptan-2-ol, a fenchone derivative, demonstrated high affinity (Ki = 3.51

nM) and selectivity for the human CB2 receptor, acting as a potent agonist. T[1]his suggests

that the bicyclic scaffold of camphene hydrate could be a starting point for designing novel

CB2 receptor modulators.

Figure 3: Potential Drug Discovery Pathway for Camphene Hydrate Analogs
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Camphene Hydrate Scaffold
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Caption: A logical workflow for developing therapeutic agents from the camphene hydrate
scaffold.

Anthelmintic Activity of a Synthetic Camphor Derivative
A study on a synthetic camphor derivative, (E)-2-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-

ylidene)amino)phenol, demonstrated significant in vivo efficacy against Toxocara canis infection

in mice, suggesting potential as an anthelmintic drug candidate. While this compound is not a

direct derivative of camphene hydrate, it highlights the potential of the bicyclo[2.2.1]heptane

framework in antiparasitic drug discovery.

Conclusion and Future Directions
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Camphene hydrate is a well-characterized compound in terms of its chemical identity and

synthesis. However, a significant knowledge gap exists regarding its biological activities and

potential therapeutic applications. The promising findings for structurally related bicyclic

monoterpenoids, particularly in the areas of cannabinoid receptor modulation and anthelmintic

activity, underscore the potential of the camphene hydrate scaffold as a valuable starting point

for medicinal chemistry and drug development programs. Future research should focus on in-

depth in vitro and in vivo studies to elucidate the pharmacological and toxicological profile of

camphene hydrate and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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